Cas no 1219960-39-0 (3-(2-Fluoroethyl)piperidine)

• Product Name: 3-(2-Fluoroethyl)piperidine
• CAS No: 1219960-39-0
• MF: C₇H₁₄FN
• MW: 131.191165447235
• MDL: MFCD10000576
• CID: 1072075
• PubChem ID: 53409224
• Update Time: 2025-05-20

3-(2-Fluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoroethyl)piperidine
• GR-0051
• SB41469
• EN300-302277
• CS-0245247
• 1219960-39-0
• AKOS006304270
• DTXSID50696396

• MDL： MFCD10000576
• Inchi： 1S/C7H14FN/c8-4-3-7-2-1-5-9-6-7/h7,9H,1-6H2
• InChI Key： WNRPLKJFUULNFM-UHFFFAOYSA-N
• SMILES： FCCC1CNCCC1

Computed Properties

• Exact Mass: 131.111027613g/mol
• Monoisotopic Mass: 131.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-Fluoroethyl)piperidine

3-(2-Fluoroethyl)piperidine (CAS No. 1219960-39-0): A Comprehensive Overview of Properties, Applications, and Market Trends

3-(2-Fluoroethyl)piperidine (CAS No. 1219960-39-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoroethyl-piperidine structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C7H14FN, and it features a piperidine ring substituted with a 2-fluoroethyl group, which enhances its reactivity and potential applications in drug discovery.

The chemical properties of 3-(2-Fluoroethyl)piperidine make it a versatile building block in organic synthesis. The presence of the fluorine atom introduces electronegativity, influencing the compound's polarity and binding affinity. Researchers have explored its use in the development of central nervous system (CNS) targeting agents, owing to the piperidine moiety's ability to cross the blood-brain barrier. Recent studies highlight its role in modulating neurotransmitter systems, making it a candidate for novel therapeutic approaches.

In the pharmaceutical industry, 3-(2-Fluoroethyl)piperidine derivatives are increasingly investigated for their potential in treating neurological disorders. For instance, fluorinated compounds are known for their metabolic stability and bioavailability, which are critical factors in drug design. The compound's fluoroethyl group can enhance the pharmacokinetic profile of drug candidates, reducing degradation and improving efficacy. This has led to its inclusion in preclinical studies for conditions such as Parkinson's disease and depression.

Beyond pharmaceuticals, 3-(2-Fluoroethyl)piperidine finds applications in agrochemicals and material science. Its structural motif is leveraged in the synthesis of pesticides and herbicides, where the fluorine atom contributes to increased potency and environmental persistence. Additionally, the compound's ability to act as a ligand or catalyst in polymerization reactions has sparked interest in advanced material development, including fluorinated polymers with unique thermal and chemical resistance.

The market demand for 3-(2-Fluoroethyl)piperidine is driven by its expanding applications and the growing emphasis on fluorine chemistry. With the rise of precision medicine and targeted drug delivery systems, fluorinated intermediates like this compound are becoming indispensable. Industry reports suggest a steady increase in its procurement by research institutions and pharmaceutical companies, particularly in regions with robust R&D infrastructure, such as North America and Europe.

From a synthetic perspective, the preparation of 3-(2-Fluoroethyl)piperidine involves multi-step organic reactions, often starting from piperidine or its derivatives. Modern synthetic routes emphasize green chemistry principles, aiming to reduce waste and improve yield. Innovations in catalytic fluorination have also streamlined the incorporation of the fluoroethyl group, enhancing the compound's accessibility for large-scale production.

Safety and handling of 3-(2-Fluoroethyl)piperidine require adherence to standard laboratory protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. Regulatory compliance, including REACH and FDA guidelines, ensures its safe application in industrial and research settings.

Looking ahead, the future of 3-(2-Fluoroethyl)piperidine appears promising, with ongoing research uncovering new applications. Its integration into AI-driven drug discovery platforms exemplifies the intersection of chemistry and technology, where computational models predict its utility in novel compounds. As the scientific community continues to explore fluorinated building blocks, this compound is poised to remain a key player in innovation.

For researchers and industry professionals seeking reliable sources of 3-(2-Fluoroethyl)piperidine, partnering with certified suppliers is essential. Quality assurance, including NMR and HPLC analysis, guarantees the compound's purity and suitability for advanced applications. With its multifaceted role in science and industry, 3-(2-Fluoroethyl)piperidine exemplifies the transformative potential of fluorine chemistry in addressing global challenges.